1-(2-Fluorobenzyl)-4-(naphthalen-2-ylmethyl)piperazine

• Molecular Formula: C22H23FN2
• Molecular Weight: 334.4 g/mol
• IUPAC Name: 1-[(2-fluorophenyl)methyl]-4-(naphthalen-2-ylmethyl)piperazine
• InChI: InChI=1S/C22H23FN2/c23-22-8-4-3-7-21(22)17-25-13-11-24(12-14-25)16-18-9-10-19-5-1-2-6-20(19)15-18/h1-10,15H,11-14,16-17H2
• InChI Key: UWHSNUUCVVHYKP-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CC3=CC=CC=C3C=C2)CC4=CC=CC=C4F

Description

1-(2-Fluorobenzyl)-4-(naphthalen-2-ylmethyl)piperazine, also known as FBNP, is a synthetic compound that belongs to the class of piperazine derivatives. FBNP has been studied extensively for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The exact mechanism of action of 1-(2-Fluorobenzyl)-4-(naphthalen-2-ylmethyl)piperazine is not fully understood. However, it is believed to act as a selective serotonin receptor agonist, specifically targeting the 5-HT1A and 5-HT2A receptors.
Biochemical and Physiological Effects:
Studies have shown that 1-(2-Fluorobenzyl)-4-(naphthalen-2-ylmethyl)piperazine has a range of biochemical and physiological effects on the central nervous system. It has been shown to increase the release of serotonin and dopamine, which are neurotransmitters that play a key role in regulating mood, behavior, and cognition.

Advantages and Limitations for Lab Experiments

1-(2-Fluorobenzyl)-4-(naphthalen-2-ylmethyl)piperazine has several advantages for use in laboratory experiments. It is a highly selective compound, which means that it can be used to target specific receptors and neurotransmitter systems. Additionally, 1-(2-Fluorobenzyl)-4-(naphthalen-2-ylmethyl)piperazine is relatively stable and has a long shelf life, making it a useful tool for long-term studies.
However, there are also some limitations to the use of 1-(2-Fluorobenzyl)-4-(naphthalen-2-ylmethyl)piperazine in laboratory experiments. It is a synthetic compound, which means that it may not accurately reflect the effects of naturally occurring neurotransmitters. Additionally, the effects of 1-(2-Fluorobenzyl)-4-(naphthalen-2-ylmethyl)piperazine may vary depending on the specific experimental conditions, which can make it difficult to draw definitive conclusions.

Future Directions

There are several potential future directions for research on 1-(2-Fluorobenzyl)-4-(naphthalen-2-ylmethyl)piperazine. One area of interest is the potential therapeutic applications of 1-(2-Fluorobenzyl)-4-(naphthalen-2-ylmethyl)piperazine in the treatment of various neurological and psychiatric disorders, such as depression and anxiety. Additionally, further research is needed to fully understand the mechanism of action of 1-(2-Fluorobenzyl)-4-(naphthalen-2-ylmethyl)piperazine and its effects on the central nervous system. Finally, there is a need for more studies to explore the potential advantages and limitations of 1-(2-Fluorobenzyl)-4-(naphthalen-2-ylmethyl)piperazine for use in laboratory experiments.

Synthesis Methods

The synthesis of 1-(2-Fluorobenzyl)-4-(naphthalen-2-ylmethyl)piperazine involves the reaction of 1-(2-fluorobenzyl)piperazine with 2-naphthaldehyde in the presence of a catalyst. The resulting product is purified through recrystallization to obtain 1-(2-Fluorobenzyl)-4-(naphthalen-2-ylmethyl)piperazine in its pure form.

Scientific Research Applications

1-(2-Fluorobenzyl)-4-(naphthalen-2-ylmethyl)piperazine has been used in various scientific research studies, particularly in the field of neuroscience. It has been shown to have potential applications in the study of the central nervous system, including its effects on neurotransmitter systems and receptor binding.